Cas no 2138011-35-3 (3-amino-1-(1-methoxypropan-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-(1-methoxypropan-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 2138011-35-3
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6045842
• PubChem ID: 146075353
• Update Time: 2025-08-05

3-amino-1-(1-methoxypropan-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-methoxypropan-2-yl)-1,2-dihydropyridin-2-one
• 2138011-35-3
• EN300-1106127
• 3-Amino-1-(1-methoxypropan-2-yl)pyridin-2-one

• Inchi： 1S/C9H14N2O2/c1-7(6-13-2)11-5-3-4-8(10)9(11)12/h3-5,7H,6,10H2,1-2H3
• InChI Key： QVBHNLHBNMKDLZ-UHFFFAOYSA-N
• SMILES： O(C)CC(C)N1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-amino-1-(1-methoxypropan-2-yl)-1,2-dihydropyridin-2-one

3-Amino-1-(1-Methoxypropan-2-yl)-1,2-Dihydropyridin-2-One (CAS No. 2138011-35-3)

The compound 3-amino-1-(1-methoxypropan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 2138011-35-3) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are widely studied for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a dihydropyridine ring system with an amino group at position 3 and a methoxypropanoyl substituent at position 1. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The amino group in this compound plays a crucial role in enhancing its reactivity and bioavailability. Additionally, the methoxypropanoyl substituent at position 1 imparts lipophilic properties, which are essential for membrane permeability and targeting specific biological pathways.

One of the most promising applications of 3-amino-1-(1-methoxypropan-2-yl)-1,2-dihydropyridin-2-one is its potential as an anticancer agent. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast, colon, and lung cancer cells. The mechanism of action involves inhibition of key enzymes such as cyclin-dependent kinases (CDKs) and heat shock protein 90 (HSP90), which are critical for cancer cell proliferation and survival.

In addition to its anticancer properties, this compound has shown potent anti-inflammatory activity in preclinical models. Studies have revealed that it suppresses the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6) by modulating nuclear factor-kappa B (NF-kB) signaling pathways. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis, inflammatory bowel disease, and neuroinflammation.

The synthesis of 3-amino-1-(1-methoxypropan-2-yl)-1,2-dihydropyridin-2-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the dihydropyridine ring through condensation reactions and subsequent functionalization to introduce the amino and methoxypropanoyl groups. Recent advancements in asymmetric catalysis have enabled the synthesis of enantiomerically pure derivatives, which are valuable for studying stereochemical effects on biological activity.

From an environmental perspective, the ecological impact of this compound has been a subject of recent research. Studies have shown that it exhibits low acute toxicity to aquatic organisms but may accumulate in certain environmental compartments due to its lipophilic nature. Efforts are underway to develop sustainable synthesis routes and degradation pathways to minimize its environmental footprint.

In conclusion, 3-amino-1-(1-methoxypropan